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Cat. No.: B073077 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
H-Gamma-Glu-Gln-OH, also known as γ-L-glutamyl-L-glutamine, is a dipeptide composed of

glutamic acid and glutamine linked via a gamma-glutamyl bond. As a naturally occurring

molecule and a human metabolite, it stands at the intersection of amino acid metabolism and

cellular signaling. This technical guide provides a comprehensive overview of the known and

potential biochemical properties of H-Gamma-Glu-Gln-OH. It is intended to serve as a

foundational resource for researchers investigating its physiological roles and therapeutic

potential. This document summarizes its physicochemical characteristics, explores its likely

interactions with key enzymes such as gamma-glutamyl transpeptidase and transglutaminase,

and delves into its potential as a modulator of excitatory neurotransmission through the N-

methyl-D-aspartate (NMDA) receptor. Detailed experimental protocols are provided to facilitate

further investigation into its biochemical functions.

Physicochemical Properties
H-Gamma-Glu-Gln-OH is a dipeptide with the chemical formula C10H17N3O6 and a

molecular weight of 275.26 g/mol [1]. Its structure is characterized by a peptide bond between

the gamma-carboxyl group of a glutamic acid residue and the alpha-amino group of a

glutamine residue. This unconventional peptide linkage distinguishes it from proteins and

peptides synthesized through ribosomal machinery.
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Property Value Source

Molecular Formula C10H17N3O6 PubChem[1]

Molecular Weight 275.26 g/mol PubChem[1]

CAS Number 10148-81-9 PubChem[1]

Canonical SMILES
C(CC(C(=O)O)N)C(=O)NC(CC

C(=O)N)C(=O)O
PubChem

IUPAC Name

(2S)-2-amino-5-[[(2S)-4-amino-

2-carboxy-4-oxobutyl]amino]-5-

oxopentanoic acid

PubChem

Appearance Solid (Predicted) HMDB

Water Solubility Predicted to be high FooDB[2]

Potential Biochemical Interactions and Signaling
Pathways
Based on the activities of structurally related gamma-glutamyl compounds, H-Gamma-Glu-
Gln-OH is hypothesized to interact with several key enzymes and signaling pathways.

Interaction with Gamma-Glutamyl Transpeptidase (GGT)
Gamma-glutamyl transpeptidase (GGT) is a cell-surface enzyme that plays a crucial role in

glutathione metabolism and the transport of amino acids. GGT catalyzes the transfer of a

gamma-glutamyl moiety from a donor to an acceptor molecule. Given its structure, H-Gamma-
Glu-Gln-OH is a likely substrate for GGT.

H-Gamma-Glu-Gln-OH GGTSubstrate

Glutamic Acid
Product 1

Glutamine

Product 2
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Click to download full resolution via product page

Caption: Proposed enzymatic cleavage of H-Gamma-Glu-Gln-OH by GGT.

Interaction with Transglutaminase (TGase)
Transglutaminases (TGases) are a family of enzymes that catalyze the formation of an

isopeptide bond between the gamma-carboxamide group of a glutamine residue and the

epsilon-amino group of a lysine residue. It is plausible that H-Gamma-Glu-Gln-OH could act as

a substrate or modulator of TGase activity.

Neurological Activity via NMDA Receptor Modulation
A structurally similar dipeptide, γ-L-glutamyl-L-glutamate, has been shown to act as a partial

agonist at NMDA receptors, with a preference for GluN2B-containing subtypes. This suggests

that H-Gamma-Glu-Gln-OH may also modulate glutamatergic neurotransmission.
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Caption: Proposed activation of the NMDA receptor by H-Gamma-Glu-Gln-OH.

Quantitative Biochemical Data
Quantitative data on the biochemical interactions of H-Gamma-Glu-Gln-OH is currently limited.

The following tables are provided to structure future research findings.

Table 3.1: Enzyme Kinetic Parameters
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Enzyme
Substrate/M
odulator

Km Vmax Ki Source

Gamma-

Glutamyl

Transpeptida

se

H-Gamma-

Glu-Gln-OH
- - -

Data not

available

Transglutami

nase

H-Gamma-

Glu-Gln-OH
- - -

Data not

available

Table 3.2: Receptor Binding and Functional Assays
Receptor

Assay
Type

Ligand IC50 Ki EC50 Source

NMDA

Receptor

Radioligan

d Binding

H-Gamma-

Glu-Gln-

OH

- - -
Data not

available

NMDA

Receptor

Electrophy

siology

H-Gamma-

Glu-Gln-

OH

- -

~300 µM

(for γ-L-

glutamyl-L-

glutamate)

[3]

Experimental Protocols
The following protocols are provided as a guide for the investigation of the biochemical

properties of H-Gamma-Glu-Gln-OH.

Synthesis of H-Gamma-Glu-Gln-OH
A general method for the synthesis of gamma-glutamyl dipeptides involves the protection of the

alpha-amino and alpha-carboxyl groups of glutamic acid, followed by activation of the gamma-

carboxyl group and subsequent coupling with the desired amino acid (in this case, glutamine),

and final deprotection.
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Caption: General workflow for the chemical synthesis of H-Gamma-Glu-Gln-OH.

Gamma-Glutamyl Transpeptidase (GGT) Activity Assay
This protocol is adapted from commercially available GGT assay kits. The activity of GGT is

determined by monitoring the cleavage of a chromogenic substrate, L-γ-glutamyl-p-nitroanilide

(GGPNA), which releases p-nitroaniline. The potential of H-Gamma-Glu-Gln-OH to act as a

substrate can be assessed in a competition assay.
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Materials:

Purified GGT enzyme

GGT assay buffer

L-γ-glutamyl-p-nitroanilide (GGPNA)

Glycylglycine (acceptor substrate)

H-Gamma-Glu-Gln-OH

96-well microplate

Spectrophotometer

Procedure:

Prepare a reaction mixture containing GGT assay buffer, GGPNA, and glycylglycine.

Add varying concentrations of H-Gamma-Glu-Gln-OH to the wells of the microplate.

Initiate the reaction by adding the purified GGT enzyme.

Measure the absorbance at 405 nm at regular intervals to determine the rate of p-nitroaniline

production.

Calculate the kinetic parameters (Km, Vmax, or Ki) by analyzing the reaction rates at

different substrate concentrations.

NMDA Receptor Binding Assay
This protocol describes a competitive radioligand binding assay to determine the affinity of H-
Gamma-Glu-Gln-OH for the NMDA receptor.

Materials:

Rat brain membrane preparation (source of NMDA receptors)
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Radiolabeled NMDA receptor antagonist (e.g., [³H]MK-801)

Binding buffer

H-Gamma-Glu-Gln-OH

Glutamate and Glycine (for receptor activation)

Glass fiber filters

Scintillation counter

Procedure:

Incubate the rat brain membranes with the radiolabeled antagonist in the presence of varying

concentrations of H-Gamma-Glu-Gln-OH.

Include saturating concentrations of glutamate and glycine to ensure the receptor is in an

open-channel conformation, allowing the radioligand to bind.

Separate the bound and free radioligand by rapid filtration through glass fiber filters.

Quantify the radioactivity on the filters using a scintillation counter.

Determine the IC50 value of H-Gamma-Glu-Gln-OH and subsequently calculate the Ki

value.

Electrophysiological Recording of NMDA Receptor
Activity
This protocol outlines the use of two-electrode voltage-clamp recording in Xenopus oocytes to

functionally characterize the effect of H-Gamma-Glu-Gln-OH on NMDA receptors.

Materials:

Xenopus laevis oocytes

cRNA for NMDA receptor subunits (e.g., GluN1 and GluN2A/B)
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Two-electrode voltage-clamp setup

Recording solution (e.g., Ringer's solution)

H-Gamma-Glu-Gln-OH

Glutamate and Glycine

Procedure:

Inject the cRNA for the desired NMDA receptor subunits into the Xenopus oocytes and

incubate for 2-5 days to allow for receptor expression.

Place an oocyte in the recording chamber and impale it with two electrodes (voltage and

current).

Clamp the membrane potential at a holding potential (e.g., -70 mV).

Perfuse the oocyte with the recording solution containing varying concentrations of H-
Gamma-Glu-Gln-OH in the presence of a saturating concentration of glycine.

Record the inward current elicited by the application of the compound.

Construct a dose-response curve to determine the EC50 and maximal efficacy of H-Gamma-
Glu-Gln-OH.

Conclusion
H-Gamma-Glu-Gln-OH is a dipeptide with the potential for significant biochemical activity. Its

structural similarity to other gamma-glutamyl compounds suggests it may be a substrate for key

enzymes like GGT and transglutaminase and a modulator of NMDA receptor activity. The

experimental protocols provided in this guide offer a framework for the detailed investigation of

these properties. Further research into the quantitative aspects of its biochemical interactions is

crucial to fully elucidate its physiological role and to explore its potential as a therapeutic agent

in areas such as neuroscience and metabolic regulation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b073077?utm_src=pdf-body
https://www.benchchem.com/product/b073077?utm_src=pdf-body
https://www.benchchem.com/product/b073077?utm_src=pdf-body
https://www.benchchem.com/product/b073077?utm_src=pdf-body
https://www.benchchem.com/product/b073077?utm_src=pdf-body
https://www.benchchem.com/product/b073077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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